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Compound of Interest

Compound Name:
Butanedinitrile, 2,3-diethyl-2,3-

dimethyl-

Cat. No.: B145516 Get Quote

Standard Operating Procedure for Handling 2,3-
diethyl-2,3-dimethylbutanedinitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 2,3-diethyl-2,3-dimethylbutanedinitrile. Adherence to these procedures is critical to ensure

personnel safety and maintain experimental integrity.

Chemical and Physical Properties
2,3-diethyl-2,3-dimethylbutanedinitrile is a chemical compound with the following identifiers:

CAS Number: 128903-20-8[1][2]

Molecular Formula: C10H16N2[2]

Molecular Weight: 164.25 g/mol [1]

Hazard Identification and Safety Data
This compound presents several health hazards. The following table summarizes the GHS

classification and associated precautionary statements.[2]
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Acute toxicity,

oral (Category 4)
Warning

H302: Harmful if

swallowed.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Skin

corrosion/irritatio

n (Category 2)

Warning
H315: Causes

skin irritation.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Serious eye

damage/eye

irritation

(Category 2A)

Warning

H319: Causes

serious eye

irritation.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

(Category 3)

Warning

H335: May

cause respiratory

irritation.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Note: While this substance is considered non-hazardous for transport by DOT (US), IMDG, and

IATA, proper handling procedures must be followed in a laboratory setting.[2]
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3.1. Personal Protective Equipment (PPE)

All personnel handling 2,3-diethyl-2,3-dimethylbutanedinitrile must wear the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn and fully buttoned.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1] If

dust formation is possible, a NIOSH-approved respirator may be required.

3.2. General Handling Procedures

Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid

inhalation of vapors, mist, or gas.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated place away from sources of heat or ignition and direct

sunlight.[3]

Avoid contact with reducing agents (e.g., amines), acids, alkalis, and heavy metal

compounds.[3]

3.3. Spill Response Protocol

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Contain: Use personal protective equipment.[2] Contain the spill using absorbent materials

(e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with soap and plenty of water.

Disposal: Dispose of contaminated materials as hazardous waste in accordance with local,

state, and federal regulations. Do not let the product enter drains.[2]

3.4. First Aid Measures

Due to the potential for cyanide-like toxicity, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Administer 100% oxygen if available.[4]

Skin Contact

Remove all contaminated clothing immediately.

[5] Wash off with soap and plenty of water for at

least 15-20 minutes.[2][4][6] Consult a

physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2] Remove

contact lenses if present and easy to do.[2]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person.[2] Rinse

mouth with water.[2] Seek immediate medical

attention.[7]

Important Note on Cyanide Poisoning: Although specific data for 2,3-diethyl-2,3-

dimethylbutanedinitrile is limited, related nitrile compounds can release cyanide. In case of

suspected severe exposure, treat as cyanide poisoning. High flow oxygen administration is a
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crucial initial treatment.[5] Antidotes for cyanide poisoning should be administered by trained

medical personnel.[5][8]

Diagrams
4.1. Experimental Workflow

The following diagram outlines the general workflow for experiments involving 2,3-diethyl-2,3-

dimethylbutanedinitrile.
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General Experimental Workflow

Preparation

Experimentation

Cleanup and Disposal

Review SDS and SOP

Don Personal Protective Equipment (PPE)

Prepare Work Area (Fume Hood)

Weigh/Measure Compound

Perform Reaction/Procedure

Monitor Reaction

Quench Reaction (if necessary)

Dispose of Waste

Decontaminate Work Area

Doff and Dispose of PPE
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Chemical Spill Response Workflow

Spill Occurs

Assess Severity

Minor Spill

Small & Contained?

Major Spill

Large or Uncontrolled?

Contain Spill with Absorbent Material Alert Personnel and Evacuate Area

Call Emergency Services

Follow Emergency Personnel Instructions

Collect Waste

Decontaminate Area

Dispose of Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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